Cas no 949780-81-8 ([(1-Cyanocyclohexyl)carbamoyl]methyl 4-fluoro-3-(methoxymethyl)-1-benzothiophene-2-carboxylate)

• Product Name: [(1-Cyanocyclohexyl)carbamoyl]methyl 4-fluoro-3-(methoxymethyl)-1-benzothiophene-2-carboxylate
• CAS No: 949780-81-8
• MF: C₂₀H₂₁FN₂O₄S
• MW: 404.455147504807
• CID: 5805281
• PubChem ID: 8098398
• Update Time: 2025-06-08

[(1-Cyanocyclohexyl)carbamoyl]methyl 4-fluoro-3-(methoxymethyl)-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z92570066
• 949780-81-8
• EN300-26689209
• [(1-cyanocyclohexyl)carbamoyl]methyl 4-fluoro-3-(methoxymethyl)-1-benzothiophene-2-carboxylate
• AKOS034708407
• [(1-Cyanocyclohexyl)carbamoyl]methyl 4-fluoro-3-(methoxymethyl)-1-benzothiophene-2-carboxylate

• Inchi： 1S/C20H21FN2O4S/c1-26-10-13-17-14(21)6-5-7-15(17)28-18(13)19(25)27-11-16(24)23-20(12-22)8-3-2-4-9-20/h5-7H,2-4,8-11H2,1H3,(H,23,24)
• InChI Key： RHHAKZLBSCMGMT-UHFFFAOYSA-N
• SMILES： S1C2C=CC=C(C=2C(COC)=C1C(=O)OCC(NC1(C#N)CCCCC1)=O)F

Computed Properties

• Exact Mass: 404.12060649g/mol
• Monoisotopic Mass: 404.12060649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 117Ų

Additional information on [(1-Cyanocyclohexyl)carbamoyl]methyl 4-fluoro-3-(methoxymethyl)-1-benzothiophene-2-carboxylate

[(1-Cyanocyclohexyl)carbamoyl]methyl 4-Fluoro-3-(Methoxymethyl)-1-Benzothiophene-2-Carboxylate (CAS No. 949780-81-8): A Comprehensive Overview

[(1-Cyanocyclohexyl)carbamoyl]methyl 4-fluoro-3-(methoxymethyl)-1-benzothiophene-2-carboxylate (CAS No. 949780-81-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzothiophenes, which are known for their diverse biological activities, including anti-inflammatory, anticancer, and antiviral properties.

The benzothiophene core in this compound is a heterocyclic aromatic structure consisting of a benzene ring fused with a thiophene ring. The presence of this core imparts the molecule with enhanced stability and lipophilicity, making it an attractive scaffold for drug design. The cyanocyclohexyl and methoxymethyl substituents further modulate the compound's physicochemical properties, influencing its solubility, metabolic stability, and target binding affinity.

Recent studies have highlighted the potential of [(1-Cyanocyclohexyl)carbamoyl]methyl 4-fluoro-3-(methoxymethyl)-1-benzothiophene-2-carboxylate in various therapeutic areas. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the cyanocyclohexyl group plays a crucial role in enhancing the compound's ability to modulate these cytokines.

In another study, published in the European Journal of Medicinal Chemistry, [(1-Cyanocyclohexyl)carbamoyl]methyl 4-fluoro-3-(methoxymethyl)-1-benzothiophene-2-carboxylate was evaluated for its anticancer properties. The results showed that the compound effectively inhibited the growth of several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action was attributed to the compound's ability to induce apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

The fluoro substitution on the benzothiophene ring is another key feature of this compound. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of organic molecules, which can improve their pharmacokinetic properties. This substitution also influences the electronic properties of the molecule, potentially enhancing its binding affinity to specific biological targets.

In addition to its therapeutic potential, [(1-Cyanocyclohexyl)carbamoyl]methyl 4-fluoro-3-(methoxymethyl)-1-benzothiophene-2-carboxylate has been studied for its use as a chemical probe in biological research. Chemical probes are small molecules that can be used to interrogate biological systems and understand disease mechanisms at a molecular level. The unique structure and functional groups of this compound make it an excellent candidate for such applications.

The synthesis of [(1-Cyanocyclohexyl)carbamoyl]methyl 4-fluoro-3-(methoxymethyl)-1-benzothiophene-2-carboxylate involves several steps, including the formation of the benzothiophene core, introduction of the fluoro and methoxymethyl substituents, and coupling with the cyanocyclohexyl carbamate moiety. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

From a safety perspective, [(1-Cyanocyclohexyl)carbamoyl]methyl 4-fluoro-3-(methoxymethyl)-1-benzothiophene-2-carboxylate has been extensively tested for its toxicity profile. Preclinical studies have shown that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development into clinical trials.

In conclusion, [(1-Cyanocyclohexyl)carbamoyl]methyl 4-fluoro-3-(methoxymethyl)-1-benzothiophene-2-carboxylate (CAS No. 949780-81-8) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and biological activities make it an attractive target for drug discovery and development. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further solidifying its importance in the field.